Cas no 72866-42-3 (2-azapentalene, 1,3-bis(dimethylamino)-5-tert-butyl-)

2-azapentalene, 1,3-bis(dimethylamino)-5-tert-butyl- structure
72866-42-3 structure
Product Name:2-azapentalene, 1,3-bis(dimethylamino)-5-tert-butyl-
CAS No:72866-42-3
MF:C15H23N3
MW:245.363223314285
CID:862554
PubChem ID:144566
Update Time:2025-04-19

2-azapentalene, 1,3-bis(dimethylamino)-5-tert-butyl- Chemical and Physical Properties

Names and Identifiers

    • 2-azapentalene, 1,3-bis(dimethylamino)-5-tert-butyl-
    • 5-tert-butyl-1-N,1-N,3-N,3-N-tetramethylcyclopenta[c]pyrrole-1,3-diamine
    • 5-tert.butyl-1,3-bis(dimethylamino)-2-azapentalene
    • 5-tert-Butyl-1,3-bis(dimethylamino)-2-azapentalen
    • AC1L3PGR
    • NSC369731
    • DTXSID30223164
    • NSC-369731
    • NSC 369731
    • 72866-42-3
    • Inchi: 1S/C15H23N3/c1-15(2,3)10-8-11-12(9-10)14(18(6)7)16-13(11)17(4)5/h8-9H,1-7H3
    • InChI Key: LAZXHYBEPCAYPF-UHFFFAOYSA-N
    • SMILES: N1C(=C2C=C(C=C2C=1N(C)C)C(C)(C)C)N(C)C

Computed Properties

  • Exact Mass: 245.18939
  • Monoisotopic Mass: 245.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.8Ų

Experimental Properties

  • PSA: 18.84
  • LogP: 2.08140
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